5-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H13N3O4/c1-10-13(9-19-25-10)18(23)20-11-6-7-15-12(8-11)17(22)21-14-4-2-3-5-16(14)24-15/h2-9H,1H3,(H,20,23)(H,21,22)
• InChI Key: GNNQLQPKCGGVPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O
• Molecular Formula: C18H13N3O4
• Molecular Weight: 335.3 g/mol

Description

5-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H13N3O4 and its molecular weight is 335.319. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)isoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)isoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dopamine D2 Receptor Antagonism

• Application : Compounds derived from this molecule exhibit selective inhibition of the Dopamine D2 receptor. .

Treatment of Allergic Rhinitis and Urticaria

• .

Anti-Inflammatory Properties

• .

Neuroprotection and Neurodegenerative Diseases

• Application : The compound’s structure suggests possible neuroprotective effects. .

Anticancer Potential

• Application : Researchers are evaluating whether this compound can inhibit cancer cell growth or interfere with specific signaling pathways. .

Drug Delivery Systems

• Application : The compound’s complex structure could be harnessed for targeted drug delivery systems. .

Mechanism of Action

Target of Action

The primary target of this compound is the Dopamine D2 receptor . The Dopamine D2 receptor is a G protein-coupled receptor located primarily in the basal ganglia of the brain. It plays a significant role in the function of the central nervous system, and it is a major target for antipsychotic drugs .

Mode of Action

The compound acts as a selective inhibitor of the Dopamine D2 receptor . By binding to this receptor, it prevents dopamine, a neurotransmitter, from activating the receptor. This inhibition can alter the neurotransmission of dopamine, leading to changes in the neural signaling pathways .

Biochemical Pathways

The inhibition of the Dopamine D2 receptor affects the dopaminergic pathways in the brain, particularly the mesolimbic pathway and the nigrostriatal pathway. These pathways are involved in a variety of functions, including motor control, reward, and reinforcement .

Result of Action

The inhibition of the Dopamine D2 receptor by this compound can result in a variety of molecular and cellular effects. It can lead to changes in neural signaling and neurotransmission, potentially affecting behaviors and physiological functions associated with these pathways .